N-(6-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-5-nitrofuran-2-carboxamide hydrochloride

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-5-nitrofuran-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H20N4O6S.ClH/c1-27-13-2-3-14-16(12-13)30-19(20-14)22(7-6-21-8-10-28-11-9-21)18(24)15-4-5-17(29-15)23(25)26;/h2-5,12H,6-11H2,1H3;1H
• InChI Key: OPBXHZSGGPFDOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC=C(O4)[N+](=O)[O-].Cl
• Molecular Formula: C19H21ClN4O6S
• Molecular Weight: 468.9 g/mol

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-5-nitrofuran-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H21ClN4O6S and its molecular weight is 468.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of organic chemistry has explored the synthesis of complex molecules derived from similar structures, aiming to enhance their chemical and biological properties. For instance, studies have synthesized novel compounds with potential as anti-inflammatory, analgesic, and COX-2 inhibitory activities by modifying the core structure of related molecules. These synthetic pathways involve intricate reactions, showcasing the chemical versatility and potential applications in developing new therapeutic agents (A. Abu‐Hashem et al., 2020).

Antimicrobial and Antifungal Activities

Derivatives similar to the molecule have been synthesized and tested for their antimicrobial and antifungal properties. Research demonstrates that certain modifications can lead to compounds with significant activity against various bacterial and fungal strains, indicating the potential for developing new antimicrobial agents (N. Desai et al., 2011).

Anticancer Applications

In the realm of anticancer research, novel compounds synthesized from structures analogous to "N-(6-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-5-nitrofuran-2-carboxamide hydrochloride" have shown promising results. These studies focus on the synthesis of molecules with the potential to inhibit cancer cell growth, demonstrating the applicability of such compounds in the search for new cancer therapies (V. Horishny et al., 2020).

Vasorelaxant Properties

Another intriguing application is in the development of vasorelaxant agents, where derivatives exhibit significant vasodilatation properties. This research suggests potential therapeutic applications in managing cardiovascular diseases by modulating vascular tone (G. S. Hassan et al., 2014).

Pro-drug Systems

Furthermore, studies have explored the use of nitrofuran derivatives as bioreductively activated pro-drug systems. This approach aims to leverage the selective activation of drugs in hypoxic tumor environments, offering a method to enhance the efficacy and specificity of anticancer treatments (J. Berry et al., 1997).